Cas no 85118-69-0 (2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane)
![2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane structure](https://www.kuujia.com/scimg/cas/85118-69-0x500.png)
85118-69-0 structure
Product name:2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties
Names and Identifiers
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- 2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
- 3,5,8-trioxa-1-aza-4-phosphabicyclo[2.2.2]octane
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Computed Properties
- Exact Mass: 135.00853005g/mol
- Monoisotopic Mass: 135.00853005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 81.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.9Ų
- XLogP3: 0
2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane Related Literature
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1. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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Katarzyna Choroba,Anna Maroń,Anna Świtlicka,Agata Szłapa-Kula,Mariola Siwy,Justyna Grzelak,Sebastian Maćkowski,Tomasz Pedzinski,Barbara Machura Dalton Trans., 2021,50, 3943-3958
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